Cas no 1072-84-0 (1H-Imidazole-4-carboxylic acid)

• Product Name: 1H-Imidazole-4-carboxylic acid
• CAS No: 1072-84-0
• MF: C₄H₄N₂O₂
• MW: 112.086760520935
• MDL: MFCD00082203
• CID: 40641
• PubChem ID: 24866670
• Update Time: 2025-07-29

1H-Imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-imidazolecarboxylic acid
• 1H-Imidazole-4-carboxylic acid
• (1H)-Imidazole-4-carboxylic acid
• 1H-imidazole carboxylic acid
• 1H-Imidazole-5-carboxylic acid
• 1H-imidazol-4-ylcarboxylic acid
• 4,5-imidazoledicarboxylic acid
• 4-carboxyimidazole
• 4-hydroxy imizodale
• Imidazol-4-carboxylic acid
• RARECHEM AL BE 0762
• 1H-Imidazole-4-carboxylicacid (9CI)
• Imidazole-4(or 5)-carboxylic acid (6CI,7CI)
• Imidazole-4-carboxylicacid (8CI)
• Imidazole-5-carboxylic acid
• NSC 32340
• 1H-IMidazole-4
• 5-Imidazolic acid
• IMIDAZOLE-4-CARBOXYLIC ACID
• NSC32340
• 3H-Imidazole-4-carboxylic acid
• 4-imidazole carboxylic acid
• AE82Z8U4GJ
• 4(5)-imidazolecarboxylic acid
• 1H-Imidazole-4-carboxylicacid
• zlchem 145
• PubChem9003
• 4-ImidazolecarboxylicAcid
• imidazol-4-carboxylic aci
• FT-0607898
• PS-5456
• DTXSID00147949
• AC-6502
• AKOS001606632
• CHEBI:218399
• NS00015752
• Z993967082
• I0607
• F1791-0473
• UNII-AE82Z8U4GJ
• 4-imidazole-carboxylic acid
• NSC-32340
• CS-W007695
• J110.448I
• AM20080027
• IMCOOH
• EINECS 214-017-8
• 4-Imidazolecarboxylic acid, 98%
• SY001178
• AB00173762-03
• Q-103097
• BCP05792
• IMIDAZOLE-4(OR 5)-CARBOXYLIC ACID
• NCGC00341756-01
• AKOS008105105
• 1H-Imidazol-3-ium-4-carboxylate
• BB 0254749
• VT1381
• MFCD00082203
• 1072-84-0
• PB47477
• CHEMBL1773943
• Q27273893
• HY-W007695
• 3H-imidazole-4-carboxylic acid, AldrichCPR
• SCHEMBL70915
• TS-01557
• EN300-62808
• 1H-Imidazole-5-carboxylic acid #
• (1H-imidazol-4-yl)carboxylic acid
• AB03082
• BB 0216473
• ALBB-025706
• imidazole, 4-carboxy-
• STK392208
• DB-002073
• 4-Imidazolecarboxylic-acid
• FI11530
• DTXCID5070440
• imidazole-4-carboxylic acids
• H57379
• 214-017-8
• CHEBI:38306
• I67419

• MDL： MFCD00082203
• Inchi： 1S/C4H4N2O2/c7-4(8)3-1-5-2-6-3/h1-2H,(H,5,6)(H,7,8)
• InChI Key： NKWCGTOZTHZDHB-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CN1)=O

Computed Properties

• Exact Mass: 112.02700
• Monoisotopic Mass: 112.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.1
• Topological Polar Surface Area: 66

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.5240
• Melting Point: 284°C(lit.)
• Boiling Point: 495°C at 760 mmHg
• Flash Point: 253.2℃
• PSA: 65.98000
• LogP: 0.10790
• FEMA: 3202
• Solubility: Not determined

1H-Imidazole-4-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：NI4001000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：0-10°C
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles